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Compound of Interest

Compound Name: Cephapirin lactone

Cat. No.: B1668396

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolism of Cephapirin, a first-
generation cephalosporin antibiotic, across various species. Understanding the metabolic fate
of Cephapirin is crucial for drug development, ensuring efficacy, and establishing appropriate
withdrawal times in veterinary medicine. This document summarizes key quantitative data,
details experimental protocols, and visualizes metabolic pathways and experimental workflows.

Executive Summary

Cephapirin is primarily metabolized by deacetylation to its main active metabolite,
desacetylcephapirin.[1][2][3][4] This conversion occurs in the plasma, liver, and kidneys.[3] The
rate and extent of this metabolic process exhibit significant variation among different species,
with deacetylation being most rapid in rodents and progressively decreasing in dogs and
humans. In cattle, desacetylcephapirin is a significant residue found in milk, where it can persist
for as long as the parent drug. Other minor metabolites, such as cephapirin lactone and
hydrolyzed cephapirin, have also been identified in bovine milk. The primary route of excretion
for Cephapirin and its metabolites is through the urine.

Quantitative Data Comparison

The following tables summarize the pharmacokinetic parameters of Cephapirin and its primary
metabolite, desacetylcephapirin, in various species.
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Table 1: Pharmacokinetic Parameters of Cephapirin in Different Species

. Dose and Cmax AUC Reference(s
Species T1/2 (h)
Route (ng/mL) (ng-h/imL) )
Human 1glv 67 0.3-0.8 N/A
Cattle 10 mg/kg IM 13.3-15.8 0.66 N/A
300 mg
Goat Intramammar  0.073 6.98 1.06 N/A
y
Dog 30 mg/kg IV ~45 ~0.5 ~35
Rat 20 mg/kg IV ~30 ~0.3 ~15

N/A: Data not available in the reviewed literature.

Table 2: Plasma Protein Binding of Cephapirin

Species Protein Binding (%) Reference(s)
Human 44 - 51

Cattle N/A

Dog 30

Rat 25

N/A: Data not available in the reviewed literature.

Table 3: Urinary Excretion of Cephapirin and Desacetylcephapirin
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% of Dose
Excreted in Ratio of
. Dose and Urine (as Cephapirin:De
Species L. . Reference(s)
Route Cephapirin + sacetylcephapi
Desacetylceph  rin in Urine
apirin)
Human lglv ~93% (within 6h)  1:1
Dog 30 mg/kg IV ~98% (within 8h)  1:2
Rat 20 mg/kg IV ~90% (within 8h)  1:3
~0.28%
300 mg )
Cattle (cumulative over N/A
Intramammary
5 days)

N/A: Data not available in the reviewed literature.

Metabolic Pathways

The primary metabolic pathway for Cephapirin is the hydrolysis of the acetyl group at the C-3
position to form desacetylcephapirin. A minor pathway involves the hydrolysis of the B-lactam
ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Development and Validation of a UPLC-MS/MS Method to Monitor Cephapirin Excretion in
Dairy Cows following Intramammary Infusion - PMC [pmc.ncbi.nim.nih.gov]

» 2. Effect of milk fraction on concentrations of cephapirin and desacetylcephapirin in bovine
milk after intramammary infusion of cephapirin sodium - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. Comparative Pharmacokinetics and Metabolism of Cephapirin in Laboratory Animals and
Humans - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Conversion of cephapirin to deacetylcephapirin in milk and tissues of treated animals -
PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [A Comparative Guide to Cephapirin Metabolism Across
Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668396#comparing-the-metabolism-of-cephapirin-
in-different-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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